Cas no 34941-21-4 (2,2-dimethyloxane-4-carbaldehyde)

2,2-Dimethyloxane-4-carbaldehyde is a specialized organic compound featuring a cyclic oxane structure with a formyl functional group at the 4-position and two methyl substituents at the 2-position. This aldehyde is of interest in synthetic chemistry due to its sterically hindered structure, which can influence reactivity in selective transformations. Its rigid framework makes it a valuable intermediate for the synthesis of complex molecules, particularly in pharmaceutical and agrochemical research. The compound’s stability and defined stereochemistry further enhance its utility in asymmetric synthesis and catalyst design. Proper handling under inert conditions is recommended to preserve its reactivity and purity.
2,2-dimethyloxane-4-carbaldehyde structure
34941-21-4 structure
Product Name:2,2-dimethyloxane-4-carbaldehyde
CAS No:34941-21-4
MF:C8H14O2
MW:142.195562839508
MDL:MFCD01822189
CID:295226
PubChem ID:12231928
Update Time:2025-06-07

2,2-dimethyloxane-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2,2-Dimethyltetrahydropyran-4-carbaldehyde
    • 2,2-dimethyloxane-4-carbaldehyde
    • 2,2-Dimethyl-tetrahydro-2H-pyran-4-carbaldehyde
    • 2,2-dimethyltetrahydro-2H-pyran-4-carbaldehyde
    • 2,2-DIMETHYL-TETRAHYDRO-PYRAN-4-CARBALDEHYDE
    • 2H-Pyran-4-carboxaldehyde,tetrahydro-2,2-dimethyl-
    • 2,2-dimethyl-4-formyltetrahydropyran
    • 2,2-DIMETHYL-4-OXO-4-(4-PHENOXYPHENYL)BUTYRIC ACID
    • 2,2-Dimethyl-4-tetrahydropyrancarbaldehyde
    • 2,2-dimethyltetrahydro-2H-pyran-4-carbaldehyde(SALTDATA: FREE)
    • 2H-PYRAN-4-CARBOXALDEHYDE, TETRAHYDRO-2,2-DIMETHYL-
    • LQCOXFCJGIILHS-UHFFFAOYSA-N
    • HT147
    • TRA0000654
    • AB0995
    • BB 0260177
    • MFCD01822189
    • AB09953
    • SCHEMBL1463750
    • 2 pound not2-Dimethyltetrahydropyran-4-carbaldehyde
    • AM20090547
    • DTXSID60481578
    • CS-0172036
    • AKOS006228928
    • 34941-21-4
    • A25662
    • AS-38333
    • SY022720
    • EN300-2996193
    • Z1198158684
    • 2,2-Dimethyltetrahydro-2H-pyran-4-carbaldehyde;2,2-Dimethyltetrahydropyran-4-carbaldehyde
    • FT-0685132
    • 2,2-Dimethyl-tetrahydropyran-4-carbaldehyde
    • J-506832
    • DB-008774
    • MDL: MFCD01822189
    • Inchi: 1S/C8H14O2/c1-8(2)5-7(6-9)3-4-10-8/h6-7H,3-5H2,1-2H3
    • InChI Key: LQCOXFCJGIILHS-UHFFFAOYSA-N
    • SMILES: O1CCC(C=O)CC1(C)C

Computed Properties

  • Exact Mass: 142.09900
  • Monoisotopic Mass: 142.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3
  • XLogP3: 0.7

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.0±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 192.3℃ at 760 mmHg
  • Flash Point: 65.2±18.9 °C
  • Refractive Index: 1.482
  • PSA: 26.30000
  • LogP: 1.39050
  • Vapor Pressure: 0.5±0.4 mmHg at 25°C

2,2-dimethyloxane-4-carbaldehyde Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,2-dimethyloxane-4-carbaldehyde Pricemore >>

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2,2-dimethyloxane-4-carbaldehyde Production Method

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